Cas no 2137749-32-5 (1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy]-)

• Product Name: 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy]-
• CAS No: 2137749-32-5
• MF: C₈H₁₇F₂NO₃
• MW: 213.222289800644
• CID: 5298500
• Update Time: 2025-05-24

1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-amino-2,2-difluoropropoxy)ethoxy]-2-methoxyethane
• 2,2-Difluoro-3-[2-(2-methoxyethoxy)ethoxy]propan-1-amine
• 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy]-

• Inchi： 1S/C8H17F2NO3/c1-12-2-3-13-4-5-14-7-8(9,10)6-11/h2-7,11H2,1H3
• InChI Key： VUVWXIJSTMROTD-UHFFFAOYSA-N
• SMILES： FC(CN)(COCCOCCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 136
• XLogP3: -0.5
• Topological Polar Surface Area: 53.7

Additional information on 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy]-

1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy]: A Comprehensive Overview

1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy] (CAS No. 2137749-32-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a difluoromethyl group and a polyethylene glycol (PEG) chain. These structural features endow the molecule with distinct physicochemical properties and potential biological activities, making it a promising candidate for various applications in drug development and biotechnology.

The difluoromethyl group in 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy] is known to influence the compound's metabolic stability and pharmacokinetic profile. Fluorine atoms are often introduced into drug molecules to enhance their lipophilicity and improve their ability to cross biological membranes. This can lead to increased bioavailability and extended half-life, which are crucial factors in the design of effective therapeutic agents. Recent studies have shown that difluoromethylated compounds exhibit enhanced metabolic stability compared to their non-fluorinated counterparts, making them attractive candidates for drug development.

The polyethylene glycol (PEG) chain in 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy] is another key structural feature that contributes to its unique properties. PEGylation is a widely used technique in pharmaceuticals to improve the solubility, stability, and bioavailability of drugs. The PEG chain can also reduce the immunogenicity of therapeutic proteins and peptides, making them more suitable for long-term use. In the context of 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy], the PEG chain may enhance its water solubility and reduce its tendency to aggregate, which can be beneficial for formulation and delivery.

Recent research has focused on the potential therapeutic applications of 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy]. One area of interest is its use as a prodrug or drug delivery vehicle. The difluoromethyl group and PEG chain can be designed to release an active drug moiety under specific physiological conditions, such as changes in pH or enzyme activity. This targeted release mechanism can improve the efficacy and safety of the drug by minimizing off-target effects and reducing toxicity.

In addition to its potential as a prodrug, 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy] has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy] may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research involves the use of 1-Propanamine, 2,2-difluoro-3-[2-(2-methoxyethoxy)ethoxy] as a scaffold for the development of new drugs. The flexible nature of the PEG chain allows for the attachment of various functional groups or targeting ligands, which can be tailored to achieve specific biological effects. For example, conjugating this compound with tumor-specific antibodies or peptides can enhance its selectivity for cancer cells, potentially leading to more effective cancer therapies with reduced side effects.

The synthesis of 1-Propanamine, 2,2-difluoro-3-[2-(2-meth oxy eth oxy ) eth oxy ] has been optimized using modern synthetic methods to ensure high yields and purity. Key steps in the synthesis include the introduction of the difluoromethyl group via selective fluorination reactions and the attachment of the PEG chain through controlled polymerization techniques. These synthetic strategies have been validated through extensive characterization using techniques such as NMR spectroscopy and mass spectrometry.

In conclusion, 1-Propanamine, 2,2-difluoro-3-[2-(2-m eth oxy eth oxy ) eth oxy ] (CAS No. 2137749-34-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure combines the benefits of difluoromethyl groups and PEG chains to enhance metabolic stability, solubility, and biological activity. Ongoing research continues to explore its therapeutic potential in various disease areas, making it an exciting candidate for further development.